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Introduction

Plasma-Activated Water (PAW) is an emerging technology with significant potential in
sustainable agriculture. The process involves treating water with non-thermal plasma, which
generates a unique solution enriched with reactive oxygen and nitrogen species (RONS).
When argon is used as the plasma carrier gas, the resulting Argon-Plasma-Activated Water
(Ar-PAW) exhibits distinct properties beneficial for various agricultural applications.

This document provides detailed application notes and experimental protocols for the use of Ar-
PAW in agriculture. It is intended to guide researchers and scientists in exploring the potential
of Ar-PAW for enhancing seed germination, promoting plant growth, and improving crop yields.
The information compiled herein is based on current scientific literature and aims to provide a
practical framework for laboratory and greenhouse experiments.

The primary active components in Ar-PAW responsible for its agricultural benefits are RONS,
including hydrogen peroxide (H20:2), nitrate (NOs~), and nitrite (NO2~). These species act as
signaling molecules in plants, triggering a cascade of physiological responses that can lead to
improved growth and stress tolerance.[1][2][3]

Applications in Agriculture

Argon-PAW has demonstrated efficacy in several key areas of agricultural science:
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» Seed Germination Enhancement: Treatment of seeds with Ar-PAW can significantly improve
germination rates and uniformity.[4][5] The RONS in Ar-PAW can etch the seed coat,
increasing its permeability to water and nutrients, and can also act as signaling molecules to
break seed dormancy.[6]

e Plant Growth Promotion: Irrigation with Ar-PAW has been shown to enhance various plant
growth parameters, including shoot and root length, biomass, and chlorophyll content.[7] The
nitrogen species (NOs~ and NOz27) in Ar-PAW can serve as a readily available nitrogen
source for plants, supplementing or even replacing traditional fertilizers.

 Increased Crop Yield: By promoting healthier and more vigorous plant growth, the
application of Ar-PAW can lead to increased crop yields. Studies have shown notable
increases in the fresh weight of various produce, including microgreens.[8]

o Enhanced Stress Tolerance: The reactive species in Ar-PAW can induce a mild oxidative
stress in plants, which in turn activates the plant's own defense mechanisms.[3] This can
lead to increased tolerance to both biotic (pathogens) and abiotic (drought, salinity) stresses.

Quantitative Data Summary

The following tables summarize the quantitative effects of Ar-PAW on various agricultural
parameters as reported in the scientific literature.

Table 1: Effects of Ar-PAW on Seed Germination
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Ar-PAW Treatment

Germination Rate

Plant Species Reference
Parameters Increase (%)
Plasma jet with Argon-  Achieved 100%
Wheat ) o [4]
Oxygen feeding gas germination
Dielectric Barrier ]
) 11.32% increase
Soybean Discharge (DBD) PAW [9]
) compared to control
(20 min treatment)
o ] Significant increase in
Halopriming with PAW o
Wheat ] germination [10][11]
(0.18 min/mL)
percentage
Ar—N2—0:2 gas Germination potential
Green Leafy ] )
discharge PAW (15 increased by ~117% [12]
Vegetables )
min) onday 1

Table 2: Effects of Ar-PAW on Plant Growth and Yield
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) Ar-PAW Treatment Growth/Yield
Plant Species Reference
Parameters Improvement

1.5x higher shoot

) length, 4x higher leaf
Arc plasma discharge
Tomato ) count, 2x chlorophyll [7]
PAW (30 min) ]
content, 61% higher

wet weight

4.06% - 6.11%

_ ) increase in fresh
Pea Microgreens PAW (60-90 min, [8]

_ weight compared to
applied after 72h) )
NH4NOs solution

Gliding arc plasma

Increased seedling
Wheat PAW irrigation weight (fresh and dry) [10][11]
and length

Longer root and shoot
lengths, increased

fresh weight, [12]
enhanced chlorophyll

Green Leafy PAW irrigation (10-15

Vegetables min activation)

content

Experimental Protocols

Protocol 1: Generation of Argon-Plasma-Activated Water
(Ar-PAW)

This protocol describes the generation of Ar-PAW using a dielectric barrier discharge (DBD)
plasma source.

Materials:
e High-voltage AC power supply
» Dielectric barrier discharge (DBD) reactor

e Argon gas cylinder with a flowmeter
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e Deionized or distilled water
e Glass beaker or petri dish
Procedure:

Place a specific volume of deionized or distilled water in a glass beaker or petri dish.

» Position the DBD reactor above the water surface at a fixed distance (e.g., 2-5 mm).

» Connect the argon gas cylinder to the DBD reactor and set the desired gas flow rate (e.g., 1-
5 L/min).

» Turn on the high-voltage AC power supply and apply the desired voltage and frequency (e.g.,
10-20 kV, 1-10 kHz).

o Expose the water to the argon plasma for a predetermined duration (e.g., 5-30 minutes). The
activation time will influence the concentration of RONS in the water.

o After the treatment, turn off the power supply and the gas flow.
e The resulting Ar-PAW is now ready for characterization and application.

Diagram of Ar-PAW Generation Workflow:
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Caption: Workflow for the generation of Argon-Plasma-Activated Water (Ar-PAW).

Protocol 2: Characterization of Ar-PAW

It is crucial to characterize the physicochemical properties of the generated Ar-PAW.
Parameters to Measure:
e pH and Electrical Conductivity (EC): Use a calibrated pH/EC meter.

* Hydrogen Peroxide (H20:2): Use a colorimetric assay with titanium oxysulfate or a
commercially available test kit.

» Nitrate (NOs~) and Nitrite (NO27): Use the Griess reagent assay for nitrite. For nitrate, it must
first be reduced to nitrite (e.g., using nitrate reductase) and then measured with the Griess
assay. The nitrate concentration is then calculated by subtracting the initial nitrite
concentration.[13]

Protocol 3: Application of Ar-PAW for Seed Germination
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Materials:

Seeds of the desired plant species

Ar-PAW

Control water (deionized or distilled)

Petri dishes with filter paper or germination trays with a suitable substrate (e.g., coco peat)

Incubator or growth chamber with controlled temperature and light conditions

Procedure:

o Surface sterilize the seeds if necessary.

e Divide the seeds into treatment groups (e.g., control, Ar-PAW with different activation times).

o For seed priming, soak the seeds in Ar-PAW or control water for a specific duration (e.g., 1-6
hours).

 Alternatively, place the seeds in petri dishes on filter paper moistened with Ar-PAW or control
water.

e Place the petri dishes or germination trays in a growth chamber with controlled conditions
optimal for the specific plant species.

e Monitor the seeds daily and record the number of germinated seeds.

o Calculate the germination rate and other relevant parameters (e.g., mean germination time,
vigor index).

Protocol 4: Application of Ar-PAW for Plant Growth
Materials:

o Potted plants or hydroponic setup

o Ar-PAW
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» Control irrigation water

o Growth chamber or greenhouse with controlled environmental conditions

Procedure:

Grow the plants to a desired initial stage (e.g., two-leaf stage).
» Divide the plants into treatment groups.

« Irrigate the plants regularly with Ar-PAW or control water according to a predetermined
schedule.

» Monitor plant growth over a specific period by measuring parameters such as:
o Plant height

Number of leaves

[¢]

Leaf area

[e]

o

Chlorophyll content (using a SPAD meter)

[¢]

Fresh and dry weight of shoots and roots at the end of the experiment.
o Analyze the collected data to determine the effect of Ar-PAW on plant growth.

Signaling Pathways

The beneficial effects of Ar-PAW on plants are mediated by complex signaling pathways
initiated by the RONS present in the water.

Diagram of PAW-Induced Signaling Pathway in Plants:
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Caption: Simplified signaling cascade initiated by Plasma-Activated Water in plant cells.

Explanation of the Signaling Pathway:

+ RONS Perception: RONS from Ar-PAW are perceived by the plant cells, leading to an
increase in intracellular RONS levels.[1]

e Calcium Signaling: This change in the cellular redox state triggers a rapid and sustained
increase in the concentration of cytosolic calcium ions (Ca2?*).[14] Ca?* acts as a crucial
second messenger.
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 MAPK Cascade: Mitogen-activated protein kinase (MAPK) cascades are also activated by
the initial RONS signal.

e Hormone Synthesis: The Ca?* signal and MAPK cascade activate downstream pathways,
leading to the synthesis of defense-related hormones such as salicylic acid (SA) and
jasmonic acid (JA).[1]

o Gene Expression: These hormones, in turn, regulate the expression of a wide range of
genes, including pathogenesis-related (PR) genes, which are involved in plant defense.[1]

o Physiological Response: The culmination of these signaling events results in enhanced plant
growth and increased tolerance to various environmental stresses.

Conclusion

Argon-Plasma-Activated Water presents a promising and environmentally friendly tool for
modern agriculture. The detailed protocols and data provided in these application notes offer a
starting point for researchers to explore and optimize the use of Ar-PAW for specific crops and
agricultural systems. Further research is encouraged to elucidate the intricate molecular
mechanisms underlying the observed beneficial effects and to scale up the technology for
practical field applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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